Cas no 1807057-53-9 (2-Bromo-1-(2-bromo-5-mercaptophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-bromo-5-mercaptophenyl)propan-1-one
• CAS No: 1807057-53-9
• MF: C₉H₈Br₂OS
• MW: 324.03221988678
• CID: 4970740
• Update Time: 2025-07-20

2-Bromo-1-(2-bromo-5-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-bromo-5-mercaptophenyl)propan-1-one

• Inchi： 1S/C9H8Br2OS/c1-5(10)9(12)7-4-6(13)2-3-8(7)11/h2-5,13H,1H3
• InChI Key： WTCQIMCXBGXKTI-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=C(C=1)S)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 3.6
• Topological Polar Surface Area: 18.1

Additional information on 2-Bromo-1-(2-bromo-5-mercaptophenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(2-bromo-5-mercaptophenyl)propan-1-one (CAS No. 1807057-53-9)

2-Bromo-1-(2-bromo-5-mercaptophenyl)propan-1-one (CAS No. 1807057-53-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, is a brominated ketone derivative with a mercaptophenyl group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its role in pharmaceutical development, material science, and catalysis.

The molecular structure of 2-Bromo-1-(2-bromo-5-mercaptophenyl)propan-1-one features two bromine atoms and a thiol group, which contribute to its reactivity and functional diversity. These attributes make it a valuable building block for constructing more complex molecules, particularly in the synthesis of heterocyclic compounds and bioactive agents. Its CAS number, 1807057-53-9, is frequently searched in chemical databases, reflecting its growing importance in academic and industrial research.

One of the key reasons for the rising interest in this compound is its potential role in green chemistry initiatives. As the scientific community shifts toward sustainable practices, 2-Bromo-1-(2-bromo-5-mercaptophenyl)propan-1-one is being explored as a precursor for environmentally friendly processes. For instance, its thiol group can participate in click chemistry reactions, which are known for their efficiency and minimal waste production. This aligns with current trends in sustainable synthesis and renewable resource utilization.

In the realm of pharmaceutical research, this compound has shown promise as an intermediate in the synthesis of drug candidates. Its bromine substituents and mercapto functionality allow for precise modifications, enabling the development of targeted therapies. Researchers are particularly interested in its potential applications in cancer treatment and neurological disorders, areas where novel chemical entities are in high demand. The compound's CAS number, 1807057-53-9, is often cited in patent applications and scholarly articles, underscoring its relevance.

Another area of exploration is the use of 2-Bromo-1-(2-bromo-5-mercaptophenyl)propan-1-one in material science. Its ability to form stable bonds with metals and other substrates makes it a candidate for creating advanced polymers and nanomaterials. For example, it could be employed in the design of conductive materials or self-healing coatings, which are hot topics in modern materials research. The compound's dual bromine atoms also offer opportunities for further functionalization, expanding its utility.

From a commercial perspective, the demand for 2-Bromo-1-(2-bromo-5-mercaptophenyl)propan-1-one is expected to grow as its applications become more widely recognized. Suppliers and manufacturers are increasingly listing this compound under its CAS number, 1807057-53-9, to cater to the needs of researchers and developers. Its availability in high purity forms is critical for ensuring reproducibility in experiments and industrial processes, a factor that is highly valued in the chemical community.

In summary, 2-Bromo-1-(2-bromo-5-mercaptophenyl)propan-1-one (CAS No. 1807057-53-9) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features, including the bromine substituents and thiol group, make it a valuable tool for synthetic chemists and material scientists alike. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing sustainable chemistry, pharmaceutical innovation, and material development.